Cas no 104675-29-8 (1-Acridinol,9-amino-1,2,3,4-tetrahydro-)

1-Acridinol,9-amino-1,2,3,4-tetrahydro- structure

104675-29-8 structure

Product Name:1-Acridinol,9-amino-1,2,3,4-tetrahydro-

CAS No:104675-29-8

MF:C₁₃H₁₄N₂O

MW:214.263062953949

CID:126348

PubChem ID:3655

Update Time:2025-04-18

1-Acridinol,9-amino-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 1-Acridinol,9-amino-1,2,3,4-tetrahydro-
- 9-Amino-1,2,3,4-tetrahydro-1-acridinol
- VELNACRINE
- C056424
- 9-Athco
- 1,2,3,4-Tetrahydro-9-aminoacridine-1-ol
- 1,2,3,4-Tetrahydro-9-aminoacridin-1-ol maleate
- Prestwick3_000448
- ZEA02747
- AB00053578-05
- BRD-A98299281-050-04-7
- JFN3Z63E2C
- KBio2_000473
- 1-Acridinol, 9-amino-1,2,3,4-tetrahydro-, (A+/-)-
- SCHEMBL194467
- Velnacrine, (+)-
- KBio2_005609
- SDCCGSBI-0050566.P003
- NS00115886
- Spectrum5_001267
- KBio2_003041
- (+/-)-9-AMINO-1,2,3,4-TETRAHYDRO-1-ACRIDINOL
- NCGC00162194-02
- 104675-29-8
- Oprea1_439874
- 9-amino-1,2,3,4-tetrahydroacridin-1ol
- BDBM9347
- AB00053578
- UNII-Y2P6NV151K
- Spectrum2_001215
- SPBio_001030
- NCGC00015506-04
- Velnacrine [INN:BAN]
- 1-Acridinol, 9-amino-1,2,3,4-tetrahydro-, (+)-
- I11848
- BSPBio_003296
- Spectrum_000073
- (+-)-9-Amino-1,2,3,4-tetrahydroacridin-1-ol
- 9-amino-1,2,3,4-tetrahydroacridin-1-ol
- 9-Amino-1,2,3,4-tetrahydro-1-acridinol, AldrichCPR
- KBioSS_000473
- 9-Amino-1 ,2,3,4-tetrahydroacridin-1-ol deriv. 1a
- OQL6V4U301
- Lopac0_000584
- Spectrum3_001708
- DS-9716
- 1-ACRIDINOL, 9-AMINO-1,2,3,4-TETRAHYDRO-, (+/-)-
- DivK1c_000577
- NCGC00015506-05
- VELNACRINE [INN]
- CCG-204673
- 1-Acridinol, 9-amino-1,2,3,4-tetrahydro-, (-)-
- 121445-24-7
- CHEMBL51934
- HMS2089F15
- 1-oh-tha
- 1-hydroxy-tacrine
- VELNACRINE [WHO-DD]
- 121445-26-9
- BPBio1_000546
- 9-Amino-1,2,3,4-tetrahydroacridine-1-ol
- Q27163788
- Velnacrine, (-)-
- UNII-JFN3Z63E2C
- DTXSID4046945
- (2Z)-but-2-enedioic acid; 9-amino-1,2,3,4-tetrahydroacridin-1-ol
- 1-hydroxytacrine
- BSPBio_000496
- 124027-47-0
- AKOS001642124
- NCGC00162194-01
- KBioGR_001329
- Y2P6NV151K
- VELNACRINE [MI]
- Spectrum4_000815
- NINDS_000577
- 9-imino-1,2,3,4,9,10-hexahydroacridin-1-ol
- 1-Acridinol, 9-amino-1,2,3,4-tetrahydro-
- NCGC00015506-02
- KBio1_000577
- UNII-OQL6V4U301
- CHEBI:91990
- IDI1_000577
- 9-Amino-1,2,3,4-tetrahydro-acridin-1-ol
- KBio3_002516
- BRD-A98299281-050-09-6
- Inchi： 1S/C13H14N2O/c14-13-8-4-1-2-5-9(8)15-10-6-3-7-11(16)12(10)13/h1-2,4-5,11,16H,3,6-7H2,(H2,14,15)
- InChI Key： HLVVITIHAZBPKB-UHFFFAOYSA-N
- SMILES： OC1C2=C(C3C=CC=CC=3N=C2CCC1)N

Computed Properties

Exact Mass: 214.111
Monoisotopic Mass: 214.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 59.1A^2

Experimental Properties

Density: 1.315
Melting Point: 245°
Boiling Point: 450.3°Cat760mmHg
Flash Point: 226.1°C
PSA: 59.87000
LogP: 2.11680

1-Acridinol,9-amino-1,2,3,4-tetrahydro- Related Literature

1. NMR spectroscopic evidence and molecular dynamics studies on inclusion and non-inclusion phenomena between β-cyclodextrin and new anti-Alzheimer's drugs tacrine (CI-970), velnacrine (HP-029) and suronacrine (HP-128)

Maria E. Amato,Kenny B. Lipkowitz,Giuseppe M. Lombardo,Giuseppe C. Pappalardo J. Chem. Soc. Perkin Trans. 2 1996 321
2. Two decades of new drug discovery and development for Alzheimer's disease

Zhidong Liu,Aihua Zhang,Hui Sun,Ying Han,Ling Kong,Xijun Wang RSC Adv. 2017 7 6046
3. Editorial

Bruce Gilbert,Sheila Buxton J. Chem. Soc. Perkin Trans. 2 1996 vii
4. Contents pages

J. Chem. Soc. Perkin Trans. 2 1996 P001
5. Contents pages

J. Chem. Soc. Perkin Trans. 2 1996 P015